N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23N3O4S/c29-24(18-10-14-21(15-11-18)33(30,31)28-16-4-1-5-17-28)26-20-12-8-19(9-13-20)25-27-22-6-2-3-7-23(22)32-25/h2-3,6-15H,1,4-5,16-17H2,(H,26,29)
• InChI Key: IMLSBTUMHUAPAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol

Description

N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as BOPB, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. BOPB belongs to the class of benzamide derivatives, which have shown promising results in various biological studies.

Scientific Research Applications

Enzymatic Metabolism and Drug Development

Research on Lu AA21004, a compound structurally related to N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide, highlights its metabolism involving cytochrome P450 enzymes in the development of novel antidepressants. The study elucidates the enzymatic pathways contributing to its metabolic profile, which is crucial for understanding the pharmacokinetics and optimizing the drug design for major depressive disorder treatments (Hvenegaard et al., 2012).

Chemical Synthesis and Reactivity

Investigations into the reactivity of similar structures with piperidin-2-ylmethanamine have demonstrated diverse outcomes based on the reaction conditions. This research provides insight into the synthesis of various benzamide derivatives, showcasing the flexibility and potential for creating targeted molecules for pharmaceutical applications (Topuzyan et al., 2013).

Anti-Acetylcholinesterase Activity

A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which share a structural motif with N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide, revealed significant anti-acetylcholinesterase activity. This finding suggests potential applications in treating neurodegenerative diseases like Alzheimer's by enhancing acetylcholine levels in the brain (Sugimoto et al., 1990).

Antimicrobial Applications

The synthesis and bioactivity studies of new benzamides and their metal complexes have shown promising antibacterial activities. This research points towards the potential use of N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide derivatives in developing antimicrobial agents, offering a novel approach to combating resistant bacterial strains (Khatiwora et al., 2013).

Antibacterial and Antifungal Properties

Research on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated moderate to high antibacterial and antifungal activities. These findings underscore the potential of such compounds, including N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide, in the development of new antimicrobial agents (Khalid et al., 2016).